4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine

• IUPAC Name: 4-methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H16F3N5O/c1-24-14-9-13(19-10-20-14)23-7-5-22(6-8-23)12-4-2-3-11(21-12)15(16,17)18/h2-4,9-10H,5-8H2,1H3
• InChI Key: CUTWRVPHQNKJMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)C3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C15H16F3N5O
• Molecular Weight: 339.32 g/mol

Description

4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine, also known as MPTP, is a pyrimidine derivative that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism Of Action

The mechanism of action of 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine is not fully understood, but research has suggested that it may act by inhibiting specific enzymes or pathways involved in cell growth and survival. Additionally, 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine has been shown to exhibit a variety of biochemical and physiological effects, including cytotoxicity in cancer cells, neuroprotection in the brain, and modulation of neurotransmitter activity. Additionally, 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.

Advantages And Limitations For Lab Experiments

One advantage of using 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine in lab experiments is its well-studied pharmacological and biochemical properties, which make it a reliable tool for investigating specific pathways and mechanisms. However, one limitation is that 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine may exhibit off-target effects or toxicity at high doses, which may complicate experimental results.

Future Directions

There are many potential future directions for research on 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine, including:
1. Further investigation of its mechanisms of action, particularly in relation to specific enzymes and pathways.
2. Development of novel 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine derivatives with improved pharmacological properties and reduced toxicity.
3. Exploration of 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine's potential in combination with other anti-cancer or neuroprotective agents.
4. Investigation of 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine's potential in other disease contexts, such as autoimmune disorders or infectious diseases.
5. Development of new methods for delivering 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine to specific tissues or cells, such as targeted drug delivery systems.
In conclusion, 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine is a promising compound with a variety of potential therapeutic applications. Further research is needed to fully understand its mechanisms of action and to develop more effective and targeted treatments based on this compound.

Synthesis Methods

4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine can be synthesized using a variety of methods, including the reaction of 4-methoxy-6-chloro-pyrimidine with 4-[6-(trifluoromethyl)pyridin-2-yl]piperazine in the presence of a base. Other methods involve the use of different starting materials and reagents, but all result in the formation of 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine.

Scientific Research Applications

4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders. Research has shown that 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine exhibits cytotoxic effects on cancer cells, making it a potential anti-cancer agent. Additionally, 4-Methoxy-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Parkinson's disease.